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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of Acid Red 249

This document provides immediate, essential safety protocols and logistical plans for the
operational use and disposal of Acid Red 249, an azo dye. Adherence to these procedures is
critical to ensure personnel safety and minimize environmental impact.

Key Safety Data

A thorough understanding of the hazards associated with Acid Red 249 is fundamental to its
safe handling. The following table summarizes the key quantitative safety data.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12401964?utm_src=pdf-interest
https://www.benchchem.com/product/b12401964?utm_src=pdf-body
https://www.benchchem.com/product/b12401964?utm_src=pdf-body
https://www.benchchem.com/product/b12401964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Valuel/lInformation Citation
Chemical Name Acid Red 249 [1]
CAS Number 6416-66-6 [1]
Appearance Red Powder [1]

Harmful if swallowed, causes
Primary Hazards skin, eye, and respiratory [1]

irritation.

No specific OEL has been

) o established. It is recommended
Occupational Exposure Limits

(OELs)

to handle as a hazardous
powder and minimize

exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling Acid
Red 249 to prevent exposure through inhalation, skin contact, or eye contact.

PPE Category Specific Requirements Citation

An approved respirator is
Respiratory Protection required, especially when [1]

handling the powder form.

Chemical safety goggles are
Eye Protection mandatory to protect against [1]

dust particles and splashes.

) Rubber gloves are required to
Hand Protection ] [1]
prevent skin contact.

A lab coat or other protective
Body Protection clothing should be worn to [1]

minimize skin contact.
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Operational Plan: Step-by-Step Handling
Procedures

Follow these procedural steps to ensure the safe handling of Acid Red 249 in a laboratory
setting.

1. Preparation and Engineering Controls:
e Ensure a calibrated chemical fume hood is operational before beginning work.[1]

» Verify that an emergency eyewash station and safety shower are accessible and functional.

[1]

o Cover the work surface with absorbent, disposable bench paper to contain any potential
spills.

2. Weighing and Solution Preparation:

o Perform all weighing and handling of powdered Acid Red 249 within the chemical fume
hood to minimize dust generation and inhalation.[1]

o Use anti-static weighing boats or paper.
e Slowly add the powder to the solvent to avoid splashing.

e If creating a stock solution, ensure the container is clearly labeled with the chemical name,
concentration, date, and hazard symbols.

3. During Use:

o Keep all containers of Acid Red 249, whether in powder or solution form, tightly sealed
when not in use.

e Avoid contact with skin, eyes, and clothing.[1]
e Do not eat, drink, or smoke in the laboratory.

4. Post-Handling:
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e Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Decontaminate all non-disposable equipment and work surfaces.

Disposal Plan: Step-by-Step Procedures

Proper disposal of Acid Red 249 and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance. Azo dyes should not be
disposed of down the drain.

1. Solid Waste (Powdered Dye, Contaminated PPE, and Materials):

o Carefully sweep up any spilled solid material using a brush and dustpan, avoiding the
creation of dust clouds. For larger spills, use a vacuum cleaner equipped with a HEPA filter.

[1]

o Collect all solid waste, including used gloves, bench paper, and other contaminated
disposable materials, in a designated, leak-proof, and clearly labeled hazardous waste
container.

e The container should be labeled as "Hazardous Waste - Acid Red 249".
2. Liquid Waste (Unused Solutions, Contaminated Solvents):

o Collect all liquid waste containing Acid Red 249 in a separate, sealed, and clearly labeled
hazardous waste container.

e The container should be labeled with "Hazardous Waste - Acid Red 249" and list all solvent
components.

e Do not mix with other chemical waste streams unless compatibility has been confirmed.
3. Decontamination of Laboratory Equipment:

e Initial Rinse: Rinse all glassware and equipment that came into contact with Acid Red 249
with an appropriate solvent to remove the majority of the dye. Collect this rinsate as
hazardous liquid waste.
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Washing: Wash the rinsed equipment with soap and water.

Final Rinse: Perform a final rinse with deionized water.

4. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling and Disposal of Acid
Red 249
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Caption: Workflow for the safe handling and disposal of Acid Red 249.
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Emergency Procedures

In the event of an exposure to Acid Red 249, immediate action is critical.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water. If irritation persists, seek medical attention.[1]

 Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.

 Ingestion: If the individual is conscious, rinse their mouth with water and have them drink 2-4
glasses of water or milk. Do not induce vomiting. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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